Cas no 2172083-89-3 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid
• CAS No: 2172083-89-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5953297
• PubChem ID: 165559944
• Update Time: 2025-09-28

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid
• 2172083-89-3
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}pentanoic acid
• EN300-1506469

• Inchi： 1S/C26H30N2O6/c1-16(11-12-23(29)30)27-24(31)26(2)15-33-14-22(26)28-25(32)34-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： KRNMFJQSNZRWLF-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NC(C)CCC(=O)O)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid

Introduction to 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic Acid (CAS No. 2172083-89-3)

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid, with the CAS number 2172083-89-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structure, which includes a pentanoic acid backbone modified with a fluorinated amino group and an oxolane ring. The presence of these functional groups makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The molecular structure of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid is highly interesting from a chemical perspective. The fluororene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, contributes to the compound's stability and reactivity, making it suitable for further derivatization. This feature is particularly valuable in drug design, where structural stability and bioavailability are critical factors. Additionally, the oxolane ring introduces a cyclic ether functionality, which can influence the compound's solubility and interaction with biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased binding affinity and reduced susceptibility to enzymatic degradation. This trend has spurred extensive research into fluorinated building blocks like 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid, which can be used to construct more complex and effective drug candidates.

The synthesis of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of protective groups, such as the methoxycarbonyl (Moc) group on the amino function, is essential to prevent unwanted side reactions. The fluororene derivative serves as a key intermediate, providing a stable platform for further functionalization. The oxolane ring is typically introduced late in the synthesis to avoid interference with earlier steps.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of structural features such as the fluorinated amino group and the cyclic ether moiety suggests that it may interact selectively with specific biological targets. For instance, such compounds have shown promise in inhibiting enzymes involved in cancer cell proliferation or modulating signaling pathways associated with inflammatory diseases. Current research is focused on identifying new targets and optimizing the pharmacological properties of derivatives of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid.

The field of medicinal chemistry has seen significant advancements in computational methods for predicting molecular interactions. These tools are invaluable for designing experiments aimed at optimizing the properties of new drug candidates. By leveraging computational modeling, researchers can rapidly screen large libraries of compounds and identify those with the highest potential for biological activity. In this context, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-yld formamido}pentanoic acid represents an excellent starting point for further exploration.

Ethical considerations are also paramount in pharmaceutical research. The development of new therapeutic agents must be guided by principles that ensure safety and efficacy for patients. This includes rigorous testing in preclinical models followed by carefully conducted clinical trials. The journey from bench to bedside is long and challenging, but compounds like 4-{4-{((9H-fluorenine - 9 - ylm ethoxy carbony l) am ine) - 3 - meth ylo x o lan - 3 - yld form am ide } pent an o ic ac id) represent hope for future treatments by offering innovative solutions to complex diseases.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical science. Chemists, biologists, pharmacologists, and computer scientists must work together to address the multifaceted challenges inherent in drug discovery. This collaborative approach has led to breakthroughs in understanding how molecules interact with biological systems and how these interactions can be harnessed for therapeutic benefit.

In conclusion, 4-{4-{(( ( 9 H - fluo re ne - 9 - y l ) m e tho x y c ar b o n y l ) a m i n o ) - 3 - m e th y l ox o lan - 3 - y l d form am i d o } p e n t an o i c ac id) is a structurally complex and versatile compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further research aimed at developing novel therapeutics. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing some of humanity's most pressing health challenges.